![molecular formula C12H7Cl3N2O2 B427627 4,5-dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone CAS No. 303987-71-5](/img/structure/B427627.png)
4,5-dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone
Overview
Description
“4,5-dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone” is a chemical compound with the empirical formula C12H9Cl3N2O2 . It is a solid in form .
Molecular Structure Analysis
The molecular weight of this compound is 319.57 . The SMILES string representation is O=C1C(Cl)=C(Cl)C=NN1CCOC2=CC=C(Cl)C=C2 .Physical And Chemical Properties Analysis
The compound is a solid . Its molecular weight is 319.57 , and its empirical formula is C12H9Cl3N2O2 .Scientific Research Applications
Antimicrobial Activity
The compound’s structure suggests potential use in antimicrobial applications. Similar compounds have been synthesized for their antimicrobial properties, which could indicate that 4,5-dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone may also be effective against bacteria and other microorganisms .
Antitumor Activity
Given that related molecules have been evaluated for antitumor activity, this compound might also serve as a candidate for cancer research, potentially leading to new treatments or drugs .
Antifouling Coatings
Isothiazolinones, a class of compounds similar to the one , are used in antifouling agents for marine equipment. This compound could be investigated for its efficacy in preventing biofouling on ship hulls and other submerged surfaces .
Electrochemical Applications
The compound’s derivatives have been studied for their electrochemical properties, suggesting possible use in corrosion protection or as a component in electrochemical sensors .
Environmental Toxicity Studies
The toxicity of related compounds has been assessed in marine species, indicating that this compound could be important in environmental impact studies, particularly concerning marine life .
Synthesis of Novel Organic Compounds
The reactivity of such compounds can lead to the synthesis of novel organic molecules with diverse applications ranging from material science to pharmaceuticals .
Safety and Hazards
properties
IUPAC Name |
4,5-dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]pyridazin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Cl3N2O2/c13-8-3-1-7(2-4-8)10(18)6-17-12(19)11(15)9(14)5-16-17/h1-5H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXKJYOGUPLQEES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CN2C(=O)C(=C(C=N2)Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Cl3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(6-amino-4-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(3-methylphenyl)acetamide](/img/structure/B427550.png)
![5-(4-chlorophenyl)-7-(4-methylphenyl)-2-sulfanylidene-8H-pyrido[2,3-d]pyrimidin-4-one](/img/structure/B427552.png)
![2-(2-methoxybenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one](/img/structure/B427553.png)
![2-(4-chlorobenzylidene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one](/img/structure/B427556.png)
![[(4,5-diphenyl-1H-imidazol-2-yl)sulfanyl]acetic acid](/img/structure/B427557.png)
![2-(1,3-benzodioxol-5-ylmethylene)-5,6-diphenylimidazo[2,1-b][1,3]thiazol-3(2H)-one](/img/structure/B427558.png)
![4-[(4,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-3,5-dimethyl-1H-pyrazole](/img/structure/B427563.png)
